Density Advantage of Magnesium vs. Aluminum for Structural Lightweighting
Magnesium exhibits a density of 1.74–1.8 g/cm³, which is 33–36% lower than aluminum's density of 2.7 g/cm³. This density reduction directly translates to weight savings of 30–35% when replacing aluminum components with magnesium in structural applications [1][2]. For a 16-inch automotive wheel, a cast magnesium alloy wheel delivers ~30% weight reduction compared to an aluminum counterpart [3].
| Evidence Dimension | Density (g/cm³) |
|---|---|
| Target Compound Data | 1.74–1.8 g/cm³ |
| Comparator Or Baseline | Aluminum: 2.7 g/cm³ |
| Quantified Difference | 33–36% lower density |
| Conditions | Standard temperature and pressure (20°C) |
Why This Matters
Lower density is the primary driver for weight reduction in transportation, directly improving fuel efficiency in ICE vehicles and range in electric vehicles.
- [1] MakeItFrom. (2020). AZ61A Magnesium vs. EN AC-47100 Aluminum. Retrieved from https://www.makeitfrom.com. View Source
- [2] CorrData. (2016). Comparison of Magnesium, Zinc, Aluminum, and Titanium Alloys. National Materials Corrosion and Protection Scientific Data Center. Retrieved from https://www.corrdata.org.cn. View Source
- [3] Times of India. (2026). Magnesium's Moment: A Lightweighting Must-Have – and Why India Can't Sit This One Out. Retrieved from https://timesofindia.indiatimes.com. View Source
